Cas no 2228651-86-1 (2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid)

• Product Name: 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid
• CAS No: 2228651-86-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5951918
• PubChem ID: 165735552
• Update Time: 2025-06-08

2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid
• 2-[1-(1-ethyl-1H-pyrazol-4-yl)cyclopropyl]acetic acid
• 2228651-86-1
• EN300-1812155

• Inchi： 1S/C10H14N2O2/c1-2-12-7-8(6-11-12)10(3-4-10)5-9(13)14/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： RVHQCVOAVFQZJE-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NN(CC)C=2)CC1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid

Introduction to 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid (CAS No. 2228651-86-1)

2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid, identified by the chemical identifier CAS No. 2228651-86-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropylacetic acid core substituted with a 1-ethyl-1H-pyrazole moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of a cyclopropyl ring and a pyrazole derivative suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid encompasses several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The cyclopropyl group, known for its rigid three-membered ring structure, can contribute to the compound's binding affinity and selectivity. Meanwhile, the 1-ethyl-1H-pyrazole substituent introduces a nitrogen-rich heterocycle, which is frequently employed in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of this compound with various biological targets. Studies suggest that the 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid scaffold may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The pyrazole moiety, in particular, has been shown to modulate the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

In vitro studies have begun to elucidate the pharmacological profile of 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid. Initial experiments indicate that this compound exhibits moderate inhibitory activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. The cyclopropyl group's contribution to binding affinity is being further investigated through structure-based drug design approaches, which aim to optimize the compound's interactions with target proteins.

The synthesis of 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance yield but also allow for modifications that can fine-tune the compound's biological activity.

One of the most compelling aspects of 2-1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylacetic acid is its potential for structural diversification. By varying substituents on the pyrazole ring or introducing additional functional groups into the cyclopropyl moiety, chemists can generate a library of analogs with distinct pharmacological properties. This approach is particularly valuable in drug discovery pipelines, where high-throughput screening and virtual ligand docking are used to identify compounds with optimal efficacy and minimal side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-1-(1H-pyrazol)-4-y[cyclopropyl] acetic acid derivatives. Predictive models can analyze large datasets to forecast biological activity, helping researchers prioritize compounds for experimental validation. This synergy between computational methods and experimental chemistry has significantly reduced the time required to bring novel therapeutics from bench to market.

As research progresses, the therapeutic applications of 2-[(ethylethylidene)pyrazol]-4-one derivatives, including those related to CAS No 22286518621, are expected to expand. Investigational studies are focusing on leveraging their anti-inflammatory properties in chronic diseases characterized by persistent inflammation. Additionally, exploration into their potential roles in neurodegenerative disorders is underway, given the involvement of inflammatory pathways in conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of [CAS NO: 22286518621] is another critical area of investigation. Preclinical toxicology studies are being conducted to assess its metabolic stability, potential side effects, and long-term safety. These studies are essential for determining appropriate dosing regimens and identifying any contraindications that may arise during clinical use.

The future direction of research on [Chemical Name] includes exploring its role in combination therapies. By pairing it with other agents that target different aspects of disease pathology, researchers aim to enhance therapeutic outcomes while minimizing resistance development. This multimodal approach is particularly relevant in oncology, where combinatorial treatments have shown greater efficacy than single-agent therapies.

In conclusion,[Chemical Name] (CAS No 22286518621) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery efforts within pharmaceutical biotechnology industries . As research continues ,it holds promise not only as an individual therapeutic agent but also as a building block for more complex drug candidates designed through modern medicinal chemistry techniques .